4-Bromo-N-tert-butyl-3-methylbenzamide
Cat. No. B3104604
Key on ui cas rn:
149105-17-9
M. Wt: 270.17 g/mol
InChI Key: OQIREZZUEPXXKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05356893
Procedure details
From 4-bromo-3-methylbenzoic acid (400 mg), thionyl chloride (0.4 ml) and 1,1-dimethylethanamine (0.8 ml).
Identifiers
|
REACTION_CXSMILES
|
[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=O)=[CH:4][C:3]=1[CH3:11].S(Cl)(Cl)=O.[CH3:16][C:17]([CH3:20])([NH2:19])[CH3:18]>>[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([NH:19][C:17]([CH3:20])([CH3:18])[CH3:16])=[O:8])=[CH:4][C:3]=1[CH3:11]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
400 mg
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=C(C=C(C(=O)O)C=C1)C
|
Step Two
|
Name
|
|
|
Quantity
|
0.4 mL
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(Cl)Cl
|
Step Three
|
Name
|
|
|
Quantity
|
0.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(N)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
BrC1=C(C=C(C(=O)NC(C)(C)C)C=C1)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
